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Acetyl-1-13C bromide is a stable isotope-labeled compound that serves as a critical reagent in
synthetic organic chemistry and tracer studies. As an acyl bromide, it is a highly reactive
acetylating agent used to introduce a 13C-labeled acetyl group into a wide range of molecules,
including active pharmaceutical ingredients (APIs), agrochemicals, and other fine chemicals.[1]
[2][3] The incorporation of the stable, NMR-active 3C isotope at the carbonyl position allows
researchers to track the acetyl group's metabolic fate, elucidate reaction mechanisms, and
perform quantitative analyses using mass spectrometry and Nuclear Magnetic Resonance
(NMR) spectroscopy.

The utility of this reagent is fundamentally dependent on two core attributes: its precise
chemical structure and its isotopic purity. Any ambiguity in these areas can compromise
experimental results, leading to incorrect mechanistic interpretations or inaccurate
guantification. This guide provides a detailed examination of the chemical structure of Acetyl-1-
13C bromide and presents robust, field-proven methodologies for verifying its isotopic purity,
ensuring the integrity of research outcomes.

Chemical Structure and Physicochemical Properties
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Acetyl-1-13C bromide consists of a two-carbon acetyl group where the carbonyl carbon is the
heavy isotope carbon-13. This group is bonded to a bromine atom, forming a highly reactive
acyl bromide.[3]

Structural Representation

The explicit labeling of the carbonyl carbon is crucial for its function as a tracer in mechanistic
and metabolic studies.

Caption: Chemical structure of Acetyl-1-13C bromide.

Physicochemical Data Summary

The following table summarizes key identifiers and physical properties for Acetyl-1-13C bromide,
which are essential for its safe handling, storage, and application in experimental design.

Property Value Source(s)
Chemical Formula CHs13COBr [4]
Molecular Weight 123.94 g/mol [4]

CAS Number 79385-25-4 [5]
Appearance Colorless fuming liquid [6]

Boiling Point 75-77 °C

Melting Point -96 °C

Density 1.677 g/mL at 25 °C

Refractive Index (n20/D) 1.45
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Determination of Isotopic Purity: Core
Methodologies
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The isotopic purity, or enrichment, of Acetyl-1-13C bromide is defined as the percentage of
molecules in which the carbonyl carbon is a 3C atom. Commercial suppliers typically offer this
reagent with an isotopic purity of 299 atom % 13C. However, independent verification is a
cornerstone of rigorous scientific practice. The two primary analytical techniques for this
validation are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

Isotopic Purity by **C Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy provides a direct, non-destructive method for quantifying 3C enrichment.[7]
[8] The principle relies on the fact that only the 13C nucleus is NMR-active with a spin of %2,
while the 12C nucleus is NMR-silent.

Causality Behind the Method: The intensity of a signal in a 13C NMR spectrum is directly
proportional to the number of 13C nuclei contributing to that signal, provided the experiment is
conducted under quantitative conditions. The low natural abundance of 13C (approx. 1.1%)
means that in an unlabeled sample of acetyl bromide, the signal for the carbonyl carbon would
be very weak.[9] In a highly enriched sample of Acetyl-1-13C bromide, this signal will be
exceptionally strong, allowing for precise measurement.
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Caption: Workflow for Isotopic Purity Determination by Mass Spectrometry.
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Experimental Protocol: GC-MS Analysis
o Reference Analysis (Self-Validation):

o First, analyze a sample of unlabeled (natural abundance) acetyl bromide under the same
GC-MS conditions.

o Acquire the mass spectrum and record the relative intensities of the molecular ion cluster.
This establishes the baseline contribution of natural 3C and bromine isotopes to the M+1
and subsequent peaks. [10]

e Sample Preparation:

o Prepare a dilute solution of Acetyl-1-13C bromide in a volatile organic solvent (e.g.,

dichloromethane).
o GC-MS Acquisition:

o Inject the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS). The GC will
separate the compound from any potential impurities.

o Use an appropriate ionization method, such as Electron lonization (EI).
o Acquire the mass spectrum of the peak corresponding to acetyl bromide.
o Data Analysis and Calculation:
o Identify the molecular ion cluster in the mass spectrum of the 13C-labeled sample.

o Measure the intensities of the isotopologue peaks. For a 99% pure sample, the M+1 peak
(corresponding to the 133CH313COBr molecule) will be the base peak.

o Calculate the isotopic enrichment using the following formula:
Isotopic Enrichment (%) = [ I(M+1) / ( I(M) + I(M+1) ) ] * 100

Where:
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= |(M+1) is the intensity of the ion peak for the 13C-labeled molecule.

= |(M) is the intensity of the ion peak for the unlabeled molecule.

o This calculation must be corrected for the natural abundance contributions determined
from the reference analysis. [10]

Conclusion

Verifying the chemical structure and isotopic purity of Acetyl-1-13C bromide is not merely a
quality control step; it is essential for ensuring the validity, reproducibility, and accuracy of the
data derived from its use. Quantitative 13C NMR offers a direct and robust measure of
enrichment, while high-resolution Mass Spectrometry provides exceptional sensitivity and
confirmation of mass. By employing the systematic, self-validating protocols outlined in this
guide, researchers, scientists, and drug development professionals can proceed with
confidence, knowing that their starting material meets the stringent requirements for high-
impact scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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